Cas no 140222-17-9 (D-Xylopyranose,4-O-2-propenyl-, triacetate (9CI))
140222-17-9 structure
Product Name:D-Xylopyranose,4-O-2-propenyl-, triacetate (9CI)
CAS No:140222-17-9
MF:C14H20O8
MW:316.303805351257
CID:149410
PubChem ID:197431
Update Time:2025-04-19
D-Xylopyranose,4-O-2-propenyl-, triacetate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-Xylopyranose,4-O-2-propenyl-, triacetate (9CI)
- 1,2,3-tri-O-acetyl-4-O-prop-2-en-1-yl-D-xylopyranose
- 4-O-Allyl-D-xylopyranose
- 4-O-Allylxylopyranose
- 4-O-Allylxylopyranose triacetate
- 140222-17-9
- [(3R,4S,5R)-2,3-diacetyloxy-5-prop-2-enoxyoxan-4-yl] acetate
- 1,2,3-Tri-O-acetyl-4-O-prop-2-en-1-ylpentopyranose
- DTXSID70930744
-
- Inchi: 1S/C14H20O8/c1-5-6-18-11-7-19-14(22-10(4)17)13(21-9(3)16)12(11)20-8(2)15/h5,11-14H,1,6-7H2,2-4H3/t11-,12+,13-,14?/m1/s1
- InChI Key: IWTRNBRXGUIOPT-RBKKPWLPSA-N
- SMILES: O1C[C@H]([C@@H]([C@H](C1OC(C)=O)OC(C)=O)OC(C)=O)OCC=C
Computed Properties
- Exact Mass: 190.08412
- Monoisotopic Mass: 316.115818
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.4
- XLogP3: 0.4
Experimental Properties
- Density: 1.21
- Boiling Point: 385.1°C at 760 mmHg
- Flash Point: 167.5°C
- Refractive Index: 1.476
- PSA: 79.15
D-Xylopyranose,4-O-2-propenyl-, triacetate (9CI) Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
140222-17-9 (D-Xylopyranose,4-O-2-propenyl-, triacetate (9CI)) Related Products
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- 2595-07-5(Allyl b-D-galactopyranoside)
- 105931-74-6(D-Glucose-2-13C)
- 10030-80-5(L-Mannose)
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